Cas no 2172088-01-4 (6,6-difluoro-3,5,5-trimethylhexan-2-ol)

• Product Name: 6,6-difluoro-3,5,5-trimethylhexan-2-ol
• CAS No: 2172088-01-4
• MF: C₉H₁₈F₂O
• MW: 180.235430240631
• CID: 5890598
• PubChem ID: 165591332
• Update Time: 2025-08-05

6,6-difluoro-3,5,5-trimethylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 6,6-difluoro-3,5,5-trimethylhexan-2-ol
• 2172088-01-4
• EN300-1637167

• Inchi： 1S/C9H18F2O/c1-6(7(2)12)5-9(3,4)8(10)11/h6-8,12H,5H2,1-4H3
• InChI Key： JNRPMFDSULIDCF-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)CC(C)C(C)O)F

Computed Properties

• Exact Mass: 180.13257152g/mol
• Monoisotopic Mass: 180.13257152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 6,6-difluoro-3,5,5-trimethylhexan-2-ol

Recent Advances in the Study of 6,6-Difluoro-3,5,5-trimethylhexan-2-ol (CAS: 2172088-01-4) in Chemical Biology and Pharmaceutical Research

The compound 6,6-difluoro-3,5,5-trimethylhexan-2-ol (CAS: 2172088-01-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. Recent studies have highlighted its role as a key intermediate in the synthesis of fluorinated bioactive molecules, which are increasingly important in medicinal chemistry due to their enhanced metabolic stability and bioavailability.

One of the most notable advancements in the study of 6,6-difluoro-3,5,5-trimethylhexan-2-ol is its application in the development of novel enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against specific enzymes involved in inflammatory pathways. The study utilized a combination of molecular docking simulations and in vitro assays to elucidate the binding mechanisms and efficacy of these derivatives, providing a foundation for further optimization and clinical development.

In addition to its role in enzyme inhibition, recent research has explored the compound's potential as a building block for fluorinated analogs of existing pharmaceuticals. A team of researchers from the University of Cambridge reported in Chemical Communications that 6,6-difluoro-3,5,5-trimethylhexan-2-ol can be efficiently incorporated into the synthesis of fluorinated steroids, which show improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This finding underscores the compound's versatility and its potential to address challenges related to drug delivery and efficacy.

Another area of interest is the compound's use in the development of imaging agents for positron emission tomography (PET). A 2024 study in ACS Chemical Biology highlighted the synthesis of fluorine-18 labeled derivatives of 6,6-difluoro-3,5,5-trimethylhexan-2-ol, which exhibited high target specificity and stability in preclinical models. These findings suggest that the compound could play a critical role in advancing diagnostic imaging technologies, particularly in oncology and neurology.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 6,6-difluoro-3,5,5-trimethylhexan-2-ol. A recent review in Organic Process Research & Development discussed the optimization of synthetic routes to improve yield and reduce byproducts, emphasizing the need for scalable and cost-effective production methods to facilitate broader application in pharmaceutical research.

In conclusion, 6,6-difluoro-3,5,5-trimethylhexan-2-ol (CAS: 2172088-01-4) represents a valuable tool in modern chemical biology and drug discovery. Its unique fluorinated structure and diverse applications—from enzyme inhibition to imaging agent development—highlight its potential to drive innovation in the pharmaceutical industry. Future research should focus on addressing synthetic challenges and expanding its therapeutic applications to fully realize its promise.